3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid
Description
“3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” is a chemical compound with the CAS Number: 1215205-54-1 . It has a molecular weight of 242.27 and its IUPAC name is 3’-methoxy-5’-methyl [1,1’-biphenyl]-3-carboxylic acid .
Molecular Structure Analysis
The molecular formula of “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” is C15H14O3 . Its InChI code is 1S/C15H14O3/c1-10-6-13 (9-14 (7-10)18-2)11-4-3-5-12 (8-11)15 (16)17/h3-9H,1-2H3, (H,16,17) . The compound has a complexity of 290 and a topological polar surface area of 46.5Ų .Physical And Chemical Properties Analysis
The physical and chemical properties of “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” include a molecular weight of 242.27 , a molecular formula of C15H14O3 , and an InChI code of 1S/C15H14O3/c1-10-6-13 (9-14 (7-10)18-2)11-4-3-5-12 (8-11)15 (16)17/h3-9H,1-2H3, (H,16,17) . The compound has a complexity of 290 and a topological polar surface area of 46.5Ų .Scientific Research Applications
Organic Synthesis
Carboxylic acids, including “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid”, play a crucial role in organic synthesis . They can participate in various organic reactions, such as substitution, elimination, and oxidation . This compound, with its specific structure, could be used to synthesize other complex organic molecules.
Polymer Science
Carboxylic acids are often used in the field of polymer science . They can serve as monomers, additives, or catalysts . The “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” could potentially be used in the synthesis or modification of polymers.
Nanotechnology
Carboxylic acids are used in nanotechnology for surface modification of nanoparticles and nanostructures . The “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” could potentially be used to modify the surface of metallic nanoparticles or carbon nanostructures such as carbon nanotubes and graphene .
Food Industry
Certain carboxylic acids, such as citric acid, lactic acid, or fumaric acid, are produced by fermentation and used in the food industry . While “3’-Methoxy-5’-methylbiphenyl-3-carboxylic acid” might not be suitable for food applications due to its structure, it’s worth noting the broad applicability of carboxylic acids in this industry.
properties
IUPAC Name |
3-(3-methoxy-5-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-10-6-13(9-14(7-10)18-2)11-4-3-5-12(8-11)15(16)17/h3-9H,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTDJCWCCVUXFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC)C2=CC(=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20681794 |
Source
|
| Record name | 3'-Methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681794 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid | |
CAS RN |
1215205-54-1 |
Source
|
| Record name | 3'-Methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681794 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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